![molecular formula C19H22N2 B8350271 Dimethyl-[(2-methyl-1H-indol-3-yl)-p-tolyl-methyl]-amine](/img/structure/B8350271.png)
Dimethyl-[(2-methyl-1H-indol-3-yl)-p-tolyl-methyl]-amine
Cat. No. B8350271
M. Wt: 278.4 g/mol
InChI Key: XXKJMGBUONIBML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07091220B2
Procedure details
The preparation was carried out in accordance with general synthesis instructions 4 from 2-methyl-1H-indole and (4-methyl-benzylidene)-dimethylammonium chloride, which had been prepared in accordance with example 44 from 4-methyl-benzaldehyde and dimethylamine.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[NH:3][C:4]2[C:9]([CH:10]=1)=[CH:8][CH:7]=[CH:6][CH:5]=2.[Cl-].[CH3:12][C:13]1[CH:22]=[CH:21][C:16]([CH:17]=[N+:18]([CH3:20])[CH3:19])=[CH:15][CH:14]=1.CC1C=CC(C=O)=CC=1.CNC>>[CH3:19][N:18]([CH3:20])[CH:17]([C:10]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[NH:3][C:2]=1[CH3:1])[C:16]1[CH:21]=[CH:22][C:13]([CH3:12])=[CH:14][CH:15]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC=1NC2=CC=CC=C2C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].CC1=CC=C(C=[N+](C)C)C=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1=CC=C(C=O)C=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CNC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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CN(C(C1=CC=C(C=C1)C)C1=C(NC2=CC=CC=C12)C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
